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Compound of Interest

Compound Name: n-Fluorobenzenesulfonamide

Cat. No.: B034697 Get Quote

CAS Number: 133745-75-2

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

N-Fluorobenzenesulfonimide (NFSI) is a highly versatile and widely utilized electrophilic

fluorinating and aminating agent in modern organic synthesis. Its stability, selectivity, and ease

of handling have established it as a cornerstone reagent for the introduction of fluorine atoms

and sulfonimide groups into a diverse array of organic molecules. This guide provides a

comprehensive overview of the properties, applications, and detailed experimental protocols

involving NFSI, tailored for professionals in chemical research and pharmaceutical

development.

Core Properties and Specifications
NFSI is a white to off-white crystalline solid that is stable under normal laboratory conditions. Its

physicochemical properties are summarized in the tables below, providing a ready reference for

experimental design and safety considerations.
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Property Value Reference(s)

CAS Number 133745-75-2 [1][2][3]

IUPAC Name
N-(benzenesulfonyl)-N-

fluorobenzenesulfonamide
[3]

Molecular Formula C₁₂H₁₀FNO₄S₂ [1][3]

Molecular Weight 315.34 g/mol [1][3]

Synonyms

NFSI, N-Fluoro-N-

(phenylsulfonyl)benzenesulfon

amide, N-

Fluorodibenzenesulfonimide,

ACCUFLUOR NFSI

[3][4]

InChI Key
RLKHFSNWQCZBDC-

UHFFFAOYSA-N
[3]

SMILES

C1=CC=C(C=C1)S(=O)

(=O)N(F)S(=O)

(=O)C2=CC=CC=C2

[3]

Physicochemical Data
Property Value Reference(s)

Appearance
Off-white to light brown

crystalline powder
[2]

Melting Point 114-116 °C [2]

Solubility

Very soluble in acetonitrile,

dichloromethane, and THF;

less soluble in toluene.

[2]

Storage Temperature

Room temperature, in a dark

place under an inert

atmosphere.

[2][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubs.rsc.org/en/content/articlehtml/2020/ra/d0ra00324g
https://www.organic-chemistry.org/abstracts/lit6/351.shtm
https://www.researchgate.net/figure/Transition-metal-free-C3-amination-of-indoles-37-with-NFSI_fig22_341033443
https://www.researchgate.net/figure/Transition-metal-free-C3-amination-of-indoles-37-with-NFSI_fig22_341033443
https://pubs.rsc.org/en/content/articlehtml/2020/ra/d0ra00324g
https://www.researchgate.net/figure/Transition-metal-free-C3-amination-of-indoles-37-with-NFSI_fig22_341033443
https://pubs.rsc.org/en/content/articlehtml/2020/ra/d0ra00324g
https://www.researchgate.net/figure/Transition-metal-free-C3-amination-of-indoles-37-with-NFSI_fig22_341033443
https://www.researchgate.net/figure/Transition-metal-free-C3-amination-of-indoles-37-with-NFSI_fig22_341033443
https://pubs.rsc.org/en/content/articlehtml/2002/mn/d4ra07008a
https://www.researchgate.net/figure/Transition-metal-free-C3-amination-of-indoles-37-with-NFSI_fig22_341033443
https://www.researchgate.net/figure/Transition-metal-free-C3-amination-of-indoles-37-with-NFSI_fig22_341033443
https://www.organic-chemistry.org/abstracts/lit6/351.shtm
https://www.organic-chemistry.org/abstracts/lit6/351.shtm
https://www.organic-chemistry.org/abstracts/lit6/351.shtm
https://www.organic-chemistry.org/abstracts/lit6/351.shtm
https://pubs.acs.org/doi/abs/10.1021/acs.orglett.8b01228
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Hazard Information
Hazard Statement Code Description Reference(s)

Skin Irritation H315 Causes skin irritation [3]

Eye Irritation H319
Causes serious eye

irritation
[3]

Respiratory Irritation H335
May cause respiratory

irritation
[3]

Hazard Codes Xi, O Irritant, Oxidizing [2]

Risk Statements R36/37/38

Irritating to eyes,

respiratory system

and skin

[2]

Safety Statements S26, S37/39

In case of contact with

eyes, rinse

immediately with

plenty of water and

seek medical advice.

Wear suitable gloves

and eye/face

protection.

[2]

Applications in Drug Discovery and Organic
Synthesis
The primary utility of NFSI lies in its ability to act as a source of electrophilic fluorine ("F+"). The

incorporation of fluorine into drug candidates is a widely employed strategy in medicinal

chemistry to enhance metabolic stability, binding affinity, and bioavailability.[2][6] Beyond

fluorination, NFSI has also emerged as a versatile reagent for amination reactions, providing a

direct route to complex nitrogen-containing compounds.[5][7]

Key applications include:

Electrophilic Fluorination: NFSI is used for the fluorination of a wide range of nucleophiles,

including enolates, carbanions, organometallic species, and activated aromatic systems.[2]
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[7] This has proven invaluable in the synthesis of fluorinated pharmaceuticals and

agrochemicals.[3][4][6]

Direct C-H Fluorination: In conjunction with transition metal catalysts (e.g., palladium), NFSI

can achieve the direct fluorination of otherwise inert C-H bonds, offering a more atom-

economical approach to fluoroarenes.[5]

Amination Reactions: NFSI can also serve as a nitrogen source for the direct amination of C-

H bonds, providing access to sulfonamides and other aminated products. This dual reactivity

as both a fluorinating and aminating agent underscores its versatility.[5][7]

Key Experimental Protocols
This section provides detailed methodologies for three distinct and representative applications

of NFSI in organic synthesis. These protocols are based on peer-reviewed literature and offer a

starting point for laboratory implementation.

Palladium-Catalyzed C–H Bond Fluorination of
Heteroarenes
This protocol describes the regioselective ortho-fluorination of N-heterocyclic arenes, a

common structural motif in pharmaceuticals, using a palladium catalyst in conjunction with

NFSI.
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Reaction Setup

Reaction

Work-up and Purification

Start

Combine Heteroarene (1.0 equiv), 
 Pd(OAc)2 (10 mol%), and TFA (2.0 equiv)

 in a reaction vessel.

Add NFSI (1.5 equiv) to the mixture.

Add solvent (MeNO2/MeCN).

Heat the reaction mixture at 110 °C.

Monitor reaction progress by TLC or GC-MS.

Cool the reaction to room temperature.

Concentrate the mixture under reduced pressure.

Purify the crude product by column chromatography.

Obtain ortho-fluorinated product
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Reaction Setup

Lithiation and Fluorination

Work-up and Purification

Start

Dissolve Pyrazole (1.0 equiv) in dry THF.

Cool the solution to -78 °C.

Add n-BuLi (1.1 equiv) dropwise.

Stir for 1 hour at -78 °C.

Add a solution of NFSI (1.2 equiv) in THF.

Stir and allow to warm to room temperature.

Quench the reaction with saturated NH4Cl (aq).

Extract with ethyl acetate.

Dry the organic layer over Na2SO4.

Concentrate under reduced pressure.

Purify by column chromatography.

Obtain 5-Fluoropyrazole
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Reaction Setup

Reaction

Work-up and Purification

Start

Combine Enynyl Azide (1.0 equiv), 
 NFSI (1.5 equiv), and CuCl (5 mol%)

 in a reaction vessel.

Add 1,2-dichloroethane (DCE).

Heat the reaction mixture at 70 °C.

Monitor reaction progress by TLC.

Cool the reaction to room temperature.

Filter through a pad of Celite.

Concentrate the filtrate under reduced pressure.

Purify the crude product by column chromatography.

Obtain 5-Aminonicotinate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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